Pebulate

Specification

• CAS No.: 1114-71-2
• Molecular Formula: C10H21NOS
• Molecular Weight: 203.35 g/mol
• IUPAC Name: S-propyl N-butyl-N-ethylcarbamothioate
• Standard InChI: InChI=1S/C10H21NOS/c1-4-7-8-11(6-3)10(12)13-9-5-2/h4-9H2,1-3H3
• Standard InChI Key: SGEJQUSYQTVSIU-UHFFFAOYSA-N
• Impurities: Tech material is 95% pure
• SMILES: CCCCN(CC)C(=O)SCCC
• Canonical SMILES: CCCCN(CC)C(=O)SCCC
• Boiling Point: 202.0 °C; 142 °C at 20 mm Hg
• Colorform: Colorless or yellow liquid
• Flash Point: 124 °F (OPEN CUP)
• Melting Point: -22.0 °C

Introduction

Chemical Structure and Properties

Molecular Structure

Pebulate is formally known by its IUPAC name N-butyl-N-ethyl(propylsulfanyl)formamide. Its chemical formula is C10H21NOS, representing a molecular structure that contains a thiocarbamic acid functional group with specific alkyl substituents.

Chemical Identifiers

The comprehensive identification parameters for pebulate are presented in the following table:

Parameter	Value
Common Name	Pebulate
IUPAC Name	N-butyl-N-ethyl(propylsulfanyl)formamide
CAS Registry Number	1114-71-2
Chemical Formula	C10H21NOS
Average Molecular Mass	203.345 g/mol
Monoisotopic Mass	203.134 g/mol
SMILES Notation	CCCCN(CC)C(=O)SCCC
InChI Identifier	InChI=1S/C10H21NOS/c1-4-7-8-11(6-3)10(12)13-9-5-2/h4-9H2,1-3H3
InChI Key	SGEJQUSYQTVSIU-UHFFFAOYSA-N
Table 1: Chemical Identifiers for Pebulate

Chemical Classification

From a taxonomic perspective, pebulate can be classified as follows:

• Kingdom: Organic compounds

• Super Class: Organosulfur compounds

• Class: Thiocarbonyl compounds

• Sub Class: Thiocarbamic acid derivatives

• Direct Parent: Thiocarbamic acid derivatives

• Molecular Framework: Aliphatic acyclic compounds
  Additionally, pebulate is classified as a tertiary amine according to the Chemical Entities of Biological Interest (ChEBI) database.

Physical Properties

General Physical Characteristics

Pebulate appears as a colorless to yellowish flammable liquid with an aromatic odor. It is non-corrosive and exhibits specific physical properties that influence its handling, storage, and application in agricultural settings.

Key Physical Parameters

The essential physical properties of pebulate are summarized in the following table:

Property	Value	Unit	Condition
Physical State	Liquid	-	-
Color	Colorless to yellowish	-	-
Odor	Aromatic	-	-
Melting Point	<25	°C	-
Boiling Point	142	°C	-
Density	0.9458	g/cm³	30°C
Refractive Index	1.4752	-	589.3 nm, 30°C
Water Solubility	92	mg/L	21°C
Appearance	Colorless liquid	-	-
Table 2: Physical Properties of Pebulate

Thermodynamic Properties

Additional thermodynamic properties of pebulate have been determined through various calculation methods:

Property	Value	Unit	Source
Standard Gibbs Free Energy of Formation (ΔₑG°)	48.30	kJ/mol	Joback Calculation
Standard Enthalpy of Formation (ΔₑH° gas)	-252.91	kJ/mol	Joback Calculation
Enthalpy of Fusion (ΔfusH°)	30.41	kJ/mol	Joback Calculation
Enthalpy of Vaporization (ΔvapH°)	53.46	kJ/mol	Joback Calculation
Critical Temperature (Tc)	751.85	K	Joback Calculation
Critical Pressure (Pc)	2267.57	kPa	Joback Calculation
Critical Volume (Vc)	0.673	m³/kmol	Joback Calculation
Table 3: Thermodynamic Properties of Pebulate

Uses and Applications

Agricultural Applications

Pebulate is primarily utilized as a selective herbicide in agricultural settings. Its specific applications include:

• Pre-emergence control of germinating seeds of broadleaf weeds

• Control of grassy weeds in specific crops

• Selective weed management in sugar beets, tobacco, and tomatoes
  The compound's selectivity makes it valuable for farmers seeking to protect specific crops while eliminating unwanted plant competition.

Application Methods

As a pre-emergence herbicide, pebulate is typically applied to soil before weed seeds germinate. The application is often performed through soil incorporation techniques to ensure optimal distribution and efficacy of the compound.

Mechanism of Action and Toxicity

Toxicological Mechanism

Pebulate shares a common mechanism of toxicity with some other thiocarbamates (EPTC, Molinate, and Cycloate), namely the inhibition of acetylcholinesterase. This mechanism has significant implications for its toxicological profile:

• Acetylcholinesterase is responsible for breaking down the neurotransmitter acetylcholine at nerve and muscle junctions

• Inhibition of this enzyme leads to acetylcholine buildup, causing continuous nerve impulse transmission

• This results in uncontrolled muscle contractions and other neurological effects

Toxicity Symptoms

Exposure to pebulate and similar acetylcholinesterase inhibitors can produce a range of symptoms depending on the exposure level:

• Low-dose exposure: Excessive salivation and eye-watering

• Higher-dose exposure: Headache, salivation, nausea, vomiting, abdominal pain, and diarrhea

Exposure Routes

The primary routes of exposure to pebulate include:

• Inhalation

• Oral ingestion

• Dermal contact

Market Analysis and Economic Importance

Current Market Status

The global pebulate market demonstrates significant economic importance within the agricultural chemicals sector. According to market research data:

• The global pebulate market size in 2025 is projected to be $904.6 million

• North America holds the largest market share at 37.40% ($338.3 million)

• Europe holds 25.30% of the market share ($228.9 million)

Regional Distribution

The North American pebulate market distribution is further broken down as:

• United States: 74.61% of North American market

• Canada: 17.59% of North American market

• Mexico: 7.80% of North American market

Growth Projections

Market analysis projects substantial growth for the pebulate market:

• Projected to reach $1,388.2 million by 2033

• Compound Annual Growth Rate (CAGR) of 5.5% from 2025 to 2033

• North American market expected to grow from $338.3 million in 2025 to $508.1 million by 2033 (5.2% CAGR)

• European market projected to expand from $228.9 million in 2025 to $345.7 million by 2033